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Compound of Interest

Compound Name: Bomedemstat

Cat. No.: B606314

This document provides comprehensive guidance on the proper disposal procedures for
Bomedemstat (also known as IMG-7289 or MK-3543), an investigational lysine-specific
demethylase 1 (LSD1) inhibitor. The information is intended for researchers, scientists, and
drug development professionals to ensure safe handling and disposal in a laboratory setting.

Core Safety Information:

According to the Safety Data Sheet (SDS) for Bomedemstat hydrochloride, the compound is
classified as not a hazardous substance or mixture. Despite this classification, standard
laboratory safety protocols should always be observed. This includes wearing appropriate
personal protective equipment (PPE) such as gloves, lab coats, and safety glasses, and
working in a well-ventilated area to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Procedures

The disposal of Bomedemstat, as a non-hazardous investigational drug, requires a careful
and documented approach to ensure compliance with institutional and regulatory standards.

1. Initial Assessment and Institutional Consultation:

o Consult Institutional Guidelines: Before initiating any disposal procedure, the first and most
critical step is to consult your institution's Environmental Health and Safety (EHS)
department. EHS will provide specific protocols for the disposal of non-hazardous chemical
and investigational drug waste, which may vary by location and facility.
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o Review Internal Protocols: Familiarize yourself with your laboratory's specific standard
operating procedures (SOPs) for chemical waste management.

2. Disposal of Solid Bomedemstat Waste:

Solid forms of Bomedemstat, such as unused powder or contaminated consumables (e.g.,
weighing paper, gloves), should be handled as follows:

e Segregation: Do not mix Bomedemstat waste with hazardous chemical waste. Segregating
non-hazardous waste can significantly reduce disposal costs and environmental impact[1].

» Containment: Place solid Bomedemstat waste in a clearly labeled, sealed container. The
container should be appropriate for solid waste and prevent any potential for release.

e Labeling: The waste container must be clearly labeled as "Non-Hazardous Waste" and
should identify the contents (i.e., "Bomedemstat waste"). If your institution requires it,
include the Principal Investigator's name, lab location, and contact information[2].

» Final Disposal: Following institutional EHS guidance, non-hazardous solid chemical waste
may be suitable for disposal in the regular trash[3]. However, some institutions may require it
to be collected by their waste management services.

3. Disposal of Liquid Bomedemstat Waste:
For solutions containing Bomedemstat:

e Aqueous Solutions: For small quantities of aqueous solutions of Bomedemstat, disposal
down the sanitary sewer with copious amounts of water may be permissible, provided it is
approved by your institution's EHS[4]. This is generally acceptable for non-hazardous, water-
soluble substances.

» Organic Solvents: If Bomedemstat is dissolved in a hazardous organic solvent, it must be
treated as hazardous waste. The disposal procedure will be dictated by the nature of the
solvent. Collect this waste in a designated, properly labeled hazardous waste container for
pickup by EHS.
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o Neutralization: While acid-base neutralization is a disposal method for some non-hazardous
chemicals, it is not applicable to Bomedemstat[4].

4. Disposal of Empty Containers:

o Decontamination: Empty containers that held Bomedemstat should be triple-rinsed with an
appropriate solvent. The rinsate should be collected and disposed of according to the
guidelines for liquid Bomedemstat waste.

o Defacing Labels: Before disposing of the empty container in the regular trash or recycling,
deface or remove the original label to prevent any confusion[5].

5. Disposal in a Clinical Research Context:

As an investigational drug, even if non-hazardous, stricter disposal protocols are often
required, especially in a clinical trial setting to ensure complete destruction and accountability.

¢ Incineration: The recommended disposal method for unused or expired investigational drugs
is often incineration through a licensed waste management vendor[6][7]. This ensures that
the compound is completely destroyed and cannot enter the environment.

o Documentation: Maintain meticulous records of the disposal of all investigational drug
supplies, including quantities, dates, and the method of destruction. This is a critical
component of Good Clinical Practice (GCP).

Quantitative Data Summary

While specific quantitative disposal limits for Bomedemstat are not available, general
guidelines for non-hazardous laboratory waste can be referenced. These are subject to
approval by your local EHS.
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Waste Type

General Disposal Guidance (Consult EHS
for Approval)

Solid Bomedemstat Waste

May be permissible for disposal in regular
laboratory trash if deemed non-hazardous by

EHS and properly contained.

Aqueous Solutions

Limited volumes (e.g., up to 5 gallons per
discharge) of dilute, non-hazardous aqueous
solutions may be disposable via the sanitary
sewer with ample water, pending EHS

approval[4].

Organic Solvent Solutions

Must be disposed of as hazardous waste,
following institutional protocols for the specific

solvent used.

Empty Containers

After triple-rinsing and defacing the label, may
be disposed of in regular trash or recycling. The

rinsate must be disposed of appropriately.

Investigational Drug Supply

For clinical trial materials, incineration is the
preferred method of destruction to ensure

complete elimination of the active compound[6]

[71.

Experimental Protocols

This document does not cite specific experiments but rather provides operational and disposal

plans. Therefore, no experimental protocols are included.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of

Bomedemstat.
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Caption: Bomedemstat Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b606314#bomedemstat-proper-disposal-procedures
https://www.benchchem.com/product/b606314#bomedemstat-proper-disposal-procedures
https://www.benchchem.com/product/b606314#bomedemstat-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606314?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

